Cas no 110003-24-2 (1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-)

1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- structure
110003-24-2 structure
Product name:1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-
CAS No:110003-24-2
MF:C6H5F3N2S3
MW:258.307507276535
CID:3602754
PubChem ID:23035411

1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-
    • SCHEMBL10364745
    • 110003-24-2
    • CHEMBL3415391
    • DTXSID501157102
    • JOWPXXPGUZPFAF-UHFFFAOYSA-N
    • 5-[(3,4,4-Trifluoro-3-buten-1-yl)thio]-1,3,4-thiadiazole-2(3H)-thione
    • 5-(3,4,4-trifluorobut-3-enylsulfanyl)-3H-1,3,4-thiadiazole-2-thione
    • Inchi: InChI=1S/C6H5F3N2S3/c7-3(4(8)9)1-2-13-6-11-10-5(12)14-6/h1-2H2,(H,10,12)
    • InChI Key: JOWPXXPGUZPFAF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 257.95669617Da
  • Monoisotopic Mass: 257.95669617Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107Ų
  • XLogP3: 2.9

1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- Related Literature

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